Cas no 2248302-62-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-phenylpiperazin-1-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-phenylpiperazin-1-yl)propanoate
• CAS No: 2248302-62-5
• MF: C₂₁H₂₁N₃O₄
• MW: 379.409145116806
• CID: 5926518
• PubChem ID: 165868493
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-phenylpiperazin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-phenylpiperazin-1-yl)propanoate
• EN300-6522874
• 2248302-62-5

• Inchi： 1S/C21H21N3O4/c25-19(28-24-20(26)17-8-4-5-9-18(17)21(24)27)10-11-22-12-14-23(15-13-22)16-6-2-1-3-7-16/h1-9H,10-15H2
• InChI Key： RDKHDIFDEBLXSK-UHFFFAOYSA-N
• SMILES： O(C(CCN1CCN(C2C=CC=CC=2)CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 379.15320616g/mol
• Monoisotopic Mass: 379.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-phenylpiperazin-1-yl)propanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-phenylpiperazin-1-yl)propanoate (CAS No. 2248302-62-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-phenylpiperazin-1-yl)propanoate (CAS No. 2248302-62-5) is a specialized organic molecule that has garnered attention in pharmaceutical and biochemical research due to its unique structural features. This compound combines a phthalimide moiety with a phenylpiperazine derivative, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a building block for novel bioactive molecules.

In recent years, there has been growing interest in isoindole-1,3-dione derivatives like this compound, especially in the context of central nervous system (CNS) drug development. The presence of both phthalimide and phenylpiperazine groups suggests possible interactions with neurotransmitter systems, which aligns with current research trends in neuropharmacology. Many scientists are exploring questions like "how does phenylpiperazine modification affect drug bioavailability?" or "what are the potential applications of phthalimide derivatives in modern medicine?" - questions that directly relate to this compound's structural characteristics.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-phenylpiperazin-1-yl)propanoate typically involves the conjugation of 3-(4-phenylpiperazin-1-yl)propanoic acid with 2-hydroxyisoindoline-1,3-dione through esterification. This synthetic route has been optimized in various research settings, with particular attention to yield optimization and purity control. The compound's molecular weight is approximately 379.42 g/mol, and it generally appears as a white to off-white crystalline powder under standard conditions.

From a pharmacological perspective, the combination of phthalimide and phenylpiperazine moieties in CAS 2248302-62-5 suggests several potential mechanisms of action. The phthalimide portion may contribute to anti-inflammatory properties, while the phenylpiperazine component could influence dopaminergic or serotonergic systems. This dual functionality makes the compound particularly interesting for researchers investigating multi-target therapeutic agents, a hot topic in contemporary drug development.

In analytical chemistry, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-phenylpiperazin-1-yl)propanoate can be characterized using various techniques. High-performance liquid chromatography (HPLC) typically shows good resolution, while mass spectrometry confirms the molecular ion peak at m/z 379. Nuclear magnetic resonance (NMR) spectroscopy reveals characteristic signals for both the phthalimide and phenylpiperazine components, with distinct patterns in the aromatic region.

The stability profile of CAS 2248302-62-5 has been studied under various conditions. The compound demonstrates reasonable stability at room temperature when protected from light and moisture. However, like many phthalimide derivatives, it may undergo gradual decomposition under prolonged exposure to strong acids or bases. These stability characteristics are important considerations for storage and handling in research settings.

Current market trends show increasing demand for specialized phthalimide-based compounds like this one, particularly in the pharmaceutical research sector. The global focus on neurological disorders and mental health treatments has driven interest in molecules containing phenylpiperazine moieties. Many research organizations are actively screening such compounds for potential therapeutic applications, making 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-phenylpiperazin-1-yl)propanoate a valuable reference material.

From a safety perspective, standard laboratory precautions are recommended when handling CAS 2248302-62-5. While not classified as highly hazardous, appropriate personal protective equipment should be used, including gloves and safety glasses. The compound should be handled in well-ventilated areas, following good laboratory practices. Material safety data sheets should be consulted for specific handling instructions.

The future research directions for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-phenylpiperazin-1-yl)propanoate may include more detailed pharmacological profiling and structure-activity relationship studies. With the growing emphasis on multi-target drug design and polypharmacology, compounds combining different pharmacophores like this one are likely to receive continued attention. Researchers are particularly interested in exploring whether such hybrid molecules can offer improved therapeutic profiles compared to single-target agents.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-phenylpiperazin-1-yl)propanoate (CAS No. 2248302-62-5) represents an interesting example of modern medicinal chemistry with potential applications in drug discovery. Its unique combination of phthalimide and phenylpiperazine moieties makes it a valuable compound for various research applications, particularly in the context of neurological drug development and multi-target pharmacology. As research continues to explore the therapeutic potential of such hybrid molecules, this compound is likely to remain an important reference point in the field.